Cas no 16156-95-9 (1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro-)

1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro- structure
16156-95-9 structure
Product Name:1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro-
CAS No:16156-95-9
MF:C6H8ClN3O2
MW:189.599619865417
CID:216319
PubChem ID:85310
Update Time:2025-04-19

1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(2-chloroethyl)-2-methyl-4-nitro-
    • 1-(2-Chloroethyl)-2-methyl-4-nitro-1H-imidazole
    • 1-(2-chloroethyl)-2-methyl-4-nitroimidazole
    • BRN 0610469
    • DTXSID10167198
    • Imidazole, 1-(2-chloroethyl)-2-methyl-4-nitro-
    • 16156-95-9
    • Inchi: 1S/C6H8ClN3O2/c1-5-8-6(10(11)12)4-9(5)3-2-7/h4H,2-3H2,1H3
    • InChI Key: GPHZIQJSCSATJL-UHFFFAOYSA-N
    • SMILES: ClCCN1C=C([N+](=O)[O-])N=C1C

Computed Properties

  • Exact Mass: 189.03064
  • Monoisotopic Mass: 189.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 63.6A^2

Experimental Properties

  • Density: 1.45
  • Boiling Point: 364.8°Cat760mmHg
  • Flash Point: 174.4°C
  • Refractive Index: 1.604
  • PSA: 60.96
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